2-[2-Hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol

• IUPAC Name: 2-[2-hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol
• InChI: InChI=1S/C7H10F3N3O2S/c8-7(9,10)5-11-6(16-12-5)13(1-3-14)2-4-15/h14-15H,1-4H2
• InChI Key: PKNBETPXBIVJPB-UHFFFAOYSA-N
• Canonical SMILES: C(CO)N(CCO)C1=NC(=NS1)C(F)(F)F
• Molecular Formula: C7H10F3N3O2S
• Molecular Weight: 257.24 g/mol

Description

2-[2-Hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol, also known as HET0016, is a selective inhibitor of 20-HETE synthesis. It is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

2-[2-Hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol inhibits the synthesis of 20-HETE by selectively targeting the enzyme CYP4A, which is responsible for its synthesis. 20-HETE is involved in the regulation of blood pressure, angiogenesis, and cell proliferation, and its inhibition by 2-[2-Hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol has been shown to have beneficial effects in various disease models.
Biochemical and Physiological Effects:
2-[2-Hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol has been shown to have various biochemical and physiological effects, including the inhibition of angiogenesis, cell proliferation, and migration. It has also been shown to reduce blood pressure and improve neurological outcomes in animal models of ischemic stroke.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[2-Hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol in lab experiments is its selectivity for CYP4A, which allows for the specific inhibition of 20-HETE synthesis. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-[2-Hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol, including the development of more potent and selective inhibitors of 20-HETE synthesis, the investigation of its potential therapeutic applications in other diseases, and the exploration of its mechanisms of action at the cellular and molecular levels.

Synthesis Methods

The synthesis of 2-[2-Hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol involves the reaction of 2-aminoethanol with 3-(trifluoromethyl)-1,2,4-thiadiazol-5-carboxylic acid, followed by the addition of hydrochloric acid and sodium hydroxide. The resulting product is then purified by column chromatography.

Scientific Research Applications

2-[2-Hydroxyethyl-[3-(trifluoromethyl)-1,2,4-thiadiazol-5-yl]amino]ethanol has been studied extensively for its potential therapeutic applications in various diseases, including hypertension, cancer, and ischemic stroke. It has been shown to inhibit the synthesis of 20-HETE, a potent vasoconstrictor and mitogenic agent, which is involved in the pathogenesis of these diseases.